Cas no 68141-13-9 (6-tert-Butylquinoline)

• Product Name: 6-tert-Butylquinoline
• CAS No: 68141-13-9
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• MDL: MFCD02683023
• CID: 513105
• PubChem ID: 109638
• Update Time: 2026-04-29

6-tert-Butylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,6-(1,1-dimethylethyl)-
• 6-tert-Butylquinoline

• MDL： MFCD02683023
• Inchi： InChI=1S/C13H15N/c1-13(2,3)11-6-7-12-10(9-11)5-4-8-14-12/h4-9H,1-3H3
• InChI Key： JHAWWJQGHKGXHA-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C2C(=C1)C=CC=N2

Computed Properties

• Exact Mass: 185.12000
• Monoisotopic Mass: 185.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.01
• Boiling Point: 286.2°C at 760 mmHg
• Flash Point: 116.3°C
• Refractive Index: 1.5820-1.5860
• PSA: 12.89000
• LogP: 3.53230
• Solubility: Not determined

6-tert-Butylquinoline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 6-tert-Butylquinoline

Comprehensive Guide to 6-tert-Butylquinoline (CAS No. 68141-13-9): Properties, Applications, and Industry Insights

6-tert-Butylquinoline (CAS No. 68141-13-9) is a specialized organic compound belonging to the quinoline family, renowned for its unique chemical structure and versatile applications. With a molecular formula of C13H15N, this compound features a tert-butyl group at the 6-position of the quinoline ring, enhancing its stability and reactivity. Its significance spans across pharmaceuticals, agrochemicals, and material science, making it a subject of growing interest among researchers and industry professionals.

In recent years, the demand for 6-tert-Butylquinoline derivatives has surged due to their role in synthesizing high-performance materials and bioactive molecules. Searches for "quinoline-based catalysts" and "tert-butylquinoline applications" have spiked, reflecting its relevance in green chemistry and sustainable manufacturing. This guide delves into the compound’s properties, synthesis methods, and cutting-edge uses while addressing common queries like "How is 6-tert-Butylquinoline used in drug development?" and "What are the alternatives to 6-tert-Butylquinoline?"

Chemical and Physical Properties
6-tert-Butylquinoline exhibits a pale-yellow to colorless appearance, typically in liquid or crystalline form. Its boiling point ranges between 280–290°C, and it demonstrates moderate solubility in organic solvents like ethanol and dichloromethane. The tert-butyl substituent imparts steric hindrance, influencing its reactivity in electrophilic substitution reactions. Spectroscopic data (NMR, IR) confirm its structural integrity, while its low volatility makes it suitable for high-temperature applications.

Synthesis and Industrial Production
The synthesis of 6-tert-Butylquinoline often involves Friedel-Crafts alkylation of quinoline with tert-butyl chloride or via palladium-catalyzed cross-coupling. Recent advancements focus on eco-friendly protocols, aligning with trends in "green synthesis of heterocycles." Manufacturers prioritize yield optimization (>85%) and minimal byproducts, addressing concerns about "cost-effective quinoline production"—a frequent search term in chemical forums.

Applications in Pharmaceuticals and Beyond
A key driver of interest in 6-tert-Butylquinoline is its utility in drug intermediates. It serves as a scaffold for antimalarial and anticancer agents, with studies highlighting its role in inhibiting enzyme targets. Beyond medicine, it’s used in OLED materials due to its electron-transport properties, resonating with searches for "organic semiconductors." Additionally, its incorporation into corrosion inhibitors answers industrial queries about "long-lasting metal protectants."

Safety and Regulatory Considerations
While 6-tert-Butylquinoline is not classified as hazardous, proper handling (gloves, ventilation) is recommended. Regulatory databases like REACH and EPA list it as compliant for research and industrial use. This aligns with user searches for "safe handling of quinoline compounds" and "6-tert-Butylquinoline SDS," emphasizing transparency in chemical safety.

Future Prospects and Market Trends
The compound’s potential in "bioactive molecule design" and "advanced material science" positions it for growth. Patent filings reveal innovations in asymmetric catalysis, tapping into the "chiral quinoline" niche. As sustainability gains traction, 6-tert-Butylquinoline derivatives may replace traditional solvents, addressing searches for "eco-friendly chemical alternatives."

In summary, 6-tert-Butylquinoline (CAS No. 68141-13-9) bridges multiple scientific domains, offering solutions to modern challenges. Its adaptability to trending topics—from "green chemistry" to "precision medicine"—ensures its enduring relevance in both academic and industrial landscapes.